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Compound of Interest

Compound Name: (S)-(-)-Perillic acid

Cat. No.: B2645179 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling (S)-(-)-Perillic acid. It outlines the

necessary personal protective equipment (PPE), step-by-step operational procedures, and

disposal plans to ensure safe laboratory practices.

Hazard Identification and Personal Protective
Equipment
(S)-(-)-Perillic acid is classified as a hazardous substance that can cause skin irritation,

serious eye irritation, and respiratory irritation[1][2]. Adherence to proper safety protocols is

mandatory.

Quantitative Data Summary

Parameter Value Source

Molecular Weight 166.22 g/mol

Melting Point 129-131 °C

Storage Temperature 2-8°C

Hazard Codes H315, H319, H335 [1]

Recommended Personal Protective Equipment (PPE)
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Equipment Specification Rationale

Eye Protection

Safety glasses with side

shields or chemical safety

goggles.

Protects against splashes and

dust, preventing serious eye

irritation[3].

Hand Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).

Prevents skin contact and

irritation[3].

Respiratory Protection

NIOSH/MSHA-approved

respirator (e.g., N95 dust mask

for powders). Use in a well-

ventilated area or fume hood.

Minimizes inhalation of dust or

aerosols, preventing

respiratory tract irritation[3].

Protective Clothing Laboratory coat.

Provides a barrier against

accidental spills and

contamination of personal

clothing[3].

Experimental Workflow for Handling (S)-(-)-Perillic
Acid
The following diagram and procedural steps outline the safe handling of (S)-(-)-Perillic acid
from receipt to disposal.
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Caption: Workflow for the safe handling of (S)-(-)-Perillic acid.
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Detailed Experimental Protocols
1. Preparation

Don PPE: Before handling (S)-(-)-Perillic acid, put on all required personal protective

equipment as specified in the table above.

Prepare Workspace: All operations involving (S)-(-)-Perillic acid should be conducted in a

well-ventilated area, preferably within a chemical fume hood to minimize inhalation

exposure[1]. Ensure the workspace is clean and uncluttered.

Gather Materials: Assemble all necessary equipment, such as glassware, spatulas, and

solvents, before starting the procedure.

2. Handling

Weighing: Carefully weigh the desired amount of (S)-(-)-Perillic acid. Avoid generating dust.

If the material is in flake form, handle it gently.

Dissolving: Add the weighed (S)-(-)-Perillic acid to the appropriate solvent in a suitable

container. If sonication or heating is required, ensure it is done in a controlled manner within

the fume hood.

Performing the Reaction: Carry out the experimental procedure as planned. Monitor the

reaction for any unexpected changes.

3. Cleanup and Disposal

Decontamination: After the experiment, decontaminate all glassware and surfaces that may

have come into contact with (S)-(-)-Perillic acid.

Waste Segregation: Collect all waste materials containing (S)-(-)-Perillic acid in a

designated, properly labeled, and sealed waste container. Do not mix with other waste

streams unless it is known to be compatible.

Disposal: Dispose of the chemical waste in accordance with all applicable federal, state, and

local environmental regulations[1]. Contact your institution's environmental health and safety

department for specific guidance.
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Doffing PPE and Hygiene: Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after handling the chemical, even if gloves were

worn[1].

Emergency Procedures

Skin Contact: In case of skin contact, immediately wash the affected area with plenty of soap

and water. Remove contaminated clothing and wash it before reuse[1].

Eye Contact: If the substance gets into the eyes, rinse cautiously with water for several

minutes. Remove contact lenses if present and easy to do. Continue rinsing and seek

medical attention.

Inhalation: If inhaled, move the person to fresh air and keep them in a position comfortable

for breathing. If respiratory irritation occurs, seek medical advice[1].

Spills: In the event of a spill, ensure adequate ventilation and wear appropriate PPE. For

powder spills, cover with a plastic sheet or tarp to minimize spreading. Mechanically take up

the material and place it in an appropriate container for disposal. Avoid creating dust[3].

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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